Cas no 60671-89-8 (1-(2-Bromophenoxy)-2-nitrobenzene)

1-(2-Bromophenoxy)-2-nitrobenzene structure
60671-89-8 structure
Product Name:1-(2-Bromophenoxy)-2-nitrobenzene
CAS No:60671-89-8
MF:C12H8BrNO3
MW:294.10082244873
CID:2834906
PubChem ID:9196118
Update Time:2025-04-21

1-(2-Bromophenoxy)-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • AKOS000179255
    • Benzene, 1-bromo-2-(2-nitrophenoxy)-
    • 60671-89-8
    • DTXCID60380214
    • DTXSID70429380
    • 1-(2-Bromophenoxy)-2-nitrobenzene
    • Inchi: 1S/C12H8BrNO3/c13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)14(15)16/h1-8H
    • InChI Key: GIHFWWDTUKZFJB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 292.96876Da
  • Monoisotopic Mass: 292.96876Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 55.1Ų
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